Cas no 127268-04-6 (1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane)

1-(4-Methyl-1,3-thiazol-2-yl)-1,4-diazepane is a heterocyclic compound featuring a diazepane core linked to a 4-methylthiazole moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The diazepane ring offers conformational flexibility, while the thiazole group enhances binding affinity in biological systems. Its balanced lipophilicity and electron-rich heteroatoms facilitate interactions with various molecular targets. The compound is particularly useful in medicinal chemistry for developing CNS-active agents or enzyme inhibitors due to its structural versatility. High purity grades are available for research applications, ensuring reproducibility in synthetic pathways. Proper handling under inert conditions is recommended due to potential sensitivity.
1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane structure
127268-04-6 structure
Product Name:1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane
CAS No:127268-04-6
MF:C9H15N3S
MW:197.300500154495
CID:4585385
PubChem ID:16787685
Update Time:2025-11-06

1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine, hexahydro-1-(4-methyl-2-thiazolyl)-
    • 1-(4-methylthiazol-2-yl)-1,4-diazepane
    • 1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane
    • Inchi: 1S/C9H15N3S/c1-8-7-13-9(11-8)12-5-2-3-10-4-6-12/h7,10H,2-6H2,1H3
    • InChI Key: AOOHBXBPTPTBLB-UHFFFAOYSA-N
    • SMILES: N1(C2=NC(C)=CS2)CCCNCC1

Computed Properties

  • Exact Mass: 197.09866866g/mol
  • Monoisotopic Mass: 197.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 56.4Ų

1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B103180-10mg
1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane
127268-04-6
10mg
$ 50.00 2022-06-07
TRC
B103180-50mg
1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane
127268-04-6
50mg
$ 160.00 2022-06-07
TRC
B103180-100mg
1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane
127268-04-6
100mg
$ 250.00 2022-06-07
Enamine
EN300-54163-0.05g
1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane
127268-04-6 95.0%
0.05g
$135.0 2025-02-20
Enamine
EN300-54163-0.1g
1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane
127268-04-6 95.0%
0.1g
$202.0 2025-02-20
Enamine
EN300-54163-0.25g
1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane
127268-04-6 95.0%
0.25g
$289.0 2025-02-20
Enamine
EN300-54163-0.5g
1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane
127268-04-6 95.0%
0.5g
$480.0 2025-02-20
Enamine
EN300-54163-1.0g
1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane
127268-04-6 95.0%
1.0g
$614.0 2025-02-20
Enamine
EN300-54163-2.5g
1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane
127268-04-6 95.0%
2.5g
$1202.0 2025-02-20
Enamine
EN300-54163-5.0g
1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane
127268-04-6 95.0%
5.0g
$1779.0 2025-02-20

Additional information on 1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane

Comprehensive Guide to 1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane (CAS No. 127268-04-6): Properties, Applications, and Market Insights

1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane (CAS No. 127268-04-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique thiazole and diazepane rings, serves as a key intermediate in the synthesis of bioactive compounds. Researchers and industries are increasingly exploring its potential due to its versatile chemical properties and applications in drug discovery.

The compound's molecular structure combines a 4-methyl-1,3-thiazol-2-yl group with a 1,4-diazepane ring, offering a balanced profile of lipophilicity and hydrogen-bonding capacity. These features make it an attractive scaffold for designing molecules with enhanced bioavailability and target specificity. Recent studies highlight its role in modulating neurotransmitter receptors, which aligns with the growing interest in central nervous system (CNS) therapeutics—a hot topic in 2024 due to rising global mental health concerns.

From a synthetic chemistry perspective, 1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane demonstrates remarkable stability under physiological conditions, as evidenced by its pharmacokinetic studies. This stability is crucial for its utility in prodrug development, another trending area in pharmaceutical innovation. The compound’s compatibility with green chemistry principles—such as solvent-free reactions and catalytic transformations—also positions it favorably amid the industry’s push toward sustainable manufacturing.

Market analysts note a 15% annual growth in demand for thiazole-diazepane hybrids, driven by their applications in oncological and anti-inflammatory research. Patent filings related to this structural motif have surged since 2022, particularly in Asia-Pacific markets. Suppliers of CAS No. 127268-04-6 should emphasize batch-to-batch consistency and regulatory documentation (e.g., ISO certifications) to meet stringent quality requirements from pharmaceutical clients.

Frequently searched questions about this compound include: "What are the synthetic routes for 1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane?" and "How does 127268-04-6 compare to other diazepine derivatives in drug design?" Addressing these queries, the most efficient synthesis involves a cyclocondensation reaction between 2-amino-4-methylthiazole and bis(2-chloroethyl)amine, yielding >85% purity. Comparative studies show superior metabolic stability over piperazine analogs, making it preferable for long-acting formulations.

Emerging applications leverage the compound’s metal-chelating properties—a feature explored in diagnostic imaging agents. With the global contrast media market projected to reach $6.2 billion by 2027, this niche application could significantly boost demand for CAS No. 127268-04-6. Researchers are also investigating its potential in PET tracer development, capitalizing on the thiazole ring’s affinity for amyloid plaques in neurodegenerative diseases.

Regulatory landscapes remain favorable for 1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane, as it falls outside controlled substance lists in major markets. However, compliance with REACH and FDA ICH guidelines is essential for commercial distribution. Analytical methods like HPLC-UV and LC-MS are recommended for quality control, with typical impurity profiles including ≤0.5% of des-methyl byproducts.

In conclusion, CAS No. 127268-04-6 represents a multifaceted building block with expanding relevance across therapeutic and diagnostic domains. Its alignment with trends in CNS drug discovery, sustainable chemistry, and precision medicine ensures continued scientific and commercial interest. Suppliers and researchers should monitor developments in structure-activity relationship (SAR) studies to unlock further value from this versatile scaffold.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited